Isopropyl sulfide
Isopropyl sulfide
Diisopropyl sulfide, also known as 2, 2'-thiobis-propane, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Diisopropyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diisopropyl sulfide is primarily located in the membrane (predicted from logP). Diisopropyl sulfide exists in all eukaryotes, ranging from yeast to humans. Diisopropyl sulfide has a garlic, sulfury, and vegetable taste.
Brand Name:
Vulcanchem
CAS No.:
625-80-9
VCID:
VC0167237
InChI:
InChI=1S/C6H14S/c1-5(2)7-6(3)4/h5-6H,1-4H3
SMILES:
CC(C)SC(C)C
Molecular Formula:
C6H14S
Molecular Weight:
118.24 g/mol
Isopropyl sulfide
CAS No.: 625-80-9
Reference Standards
VCID: VC0167237
Molecular Formula: C6H14S
Molecular Weight: 118.24 g/mol
CAS No. | 625-80-9 |
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Product Name | Isopropyl sulfide |
Molecular Formula | C6H14S |
Molecular Weight | 118.24 g/mol |
IUPAC Name | 2-propan-2-ylsulfanylpropane |
Standard InChI | InChI=1S/C6H14S/c1-5(2)7-6(3)4/h5-6H,1-4H3 |
Standard InChIKey | XYWDPYKBIRQXQS-UHFFFAOYSA-N |
SMILES | CC(C)SC(C)C |
Canonical SMILES | CC(C)SC(C)C |
Boiling Point | 120.1 °C |
Density | d204 0.81 |
Melting Point | -78.1 °C -78.1°C |
Physical Description | Liquid |
Description | Diisopropyl sulfide, also known as 2, 2'-thiobis-propane, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. Diisopropyl sulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diisopropyl sulfide is primarily located in the membrane (predicted from logP). Diisopropyl sulfide exists in all eukaryotes, ranging from yeast to humans. Diisopropyl sulfide has a garlic, sulfury, and vegetable taste. |
Vapor Pressure | 19.24 mmHg |
PubChem Compound | 12264 |
Last Modified | Nov 11 2021 |
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